Cas no 954571-02-9 (2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide)

• Product Name: 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide
• CAS No: 954571-02-9
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• MDL: MFCD09742296
• CID: 4667338
• PubChem ID: 16795470
• Update Time: 2025-05-23

2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-amino-2-chlorophenoxy)-N,N-diethyl-
• 2-(4-Amino-2-chlorophenoxy)-N,N-diethylacetamide
• 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide

• MDL： MFCD09742296
• Inchi： 1S/C12H17ClN2O2/c1-3-15(4-2)12(16)8-17-11-6-5-9(14)7-10(11)13/h5-7H,3-4,8,14H2,1-2H3
• InChI Key： WSPHMLMBQCTIAJ-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)COC1=CC=C(N)C=C1Cl

Additional information on 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide

Recent Advances in the Study of 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide (CAS: 954571-02-9)

In recent years, the compound 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide (CAS: 954571-02-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug development and chemical biology.

One of the key areas of investigation has been the synthesis and structural modification of 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its application in drug development. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these advancements, emphasizing the importance of optimizing reaction conditions and reducing byproduct formation. These studies have also explored the compound's stability under various physiological conditions, providing valuable insights for its formulation and delivery.

Pharmacological studies have revealed that 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo experiments have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its applicability in treating central nervous system disorders. These findings have been corroborated by preclinical trials, which have shown promising results in animal models of disease.

In addition to its therapeutic potential, the safety profile of 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide has been a focal point of recent research. Toxicity studies have indicated that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential interactions with other drugs. Regulatory agencies have also begun to evaluate the compound for possible clinical trials, which could pave the way for its eventual approval as a therapeutic agent.

Looking ahead, the future of 2-(4-amino-2-chlorophenoxy)-N,N-diethylacetamide research appears bright. Ongoing studies are exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs. Additionally, advances in computational chemistry and molecular modeling are expected to further elucidate its mechanism of action and guide the design of more potent derivatives. As the body of evidence supporting its therapeutic benefits continues to grow, this compound is poised to become a valuable asset in the pharmaceutical industry.